Cas no 27058-69-1 (L-Prolinamide, 5-oxo-L-prolyl-L-histidyl-N-methyl-)

L-Prolinamide, 5-oxo-L-prolyl-L-histidyl-N-methyl- Properties

Names and Identifiers

• L-Prolinamide, 5-oxo-L-prolyl-L-histidyl-N-methyl-
• (2S)-N-[(2S)-3-(1H-imidazol-5-yl)-1-[(2S)-2-(methylcarbamoyl)pyrrolidin-1-yl]-1-oxopropan-2-yl]-5-oxopyrrolidine-2-carboxamide
• DTXSID80781724
• 27058-69-1
• 5-Oxo-L-prolyl-L-histidyl-N-methyl-L-prolinamide

• InChIKey： QXIRQEYFDVIBTN-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H24N6O4/c1-18-16(26)13-3-2-6-23(13)17(27)12(7-10-8-19-9-20-10)22-15(25)11-4-5-14(24)21-11/h8-9,11-13H,2-7H2,1H3,(H,18,26)(H,19,20)(H,21,24)(H,22,25)
• SMILES： O=C1NC(C(NC(C(N2CCCC2C(NC)=O)=O)CC2N=CNC=2)=O)CC1

Computed Properties

• Exact Mass: 376.18612
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 376.18590327g/mol
• Heavy Atom Count: 27
• Complexity: 612
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 136.29